2-(5-(hydroxymethyl)-2-((3-(trifluoromethyl)benzyl)thio)-1H-imidazol-1-yl)-N-methylacetamide

• IUPAC Name: 2-[5-(hydroxymethyl)-2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]imidazol-1-yl]-N-methylacetamide
• InChI: InChI=1S/C15H16F3N3O2S/c1-19-13(23)7-21-12(8-22)6-20-14(21)24-9-10-3-2-4-11(5-10)15(16,17)18/h2-6,22H,7-9H2,1H3,(H,19,23)
• InChI Key: DTPZNQSNMBFKLC-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CN1C(=CN=C1SCC2=CC(=CC=C2)C(F)(F)F)CO
• Molecular Formula: C15H16F3N3O2S
• Molecular Weight: 359.4 g/mol

Description

2-(5-(hydroxymethyl)-2-((3-(trifluoromethyl)benzyl)thio)-1H-imidazol-1-yl)-N-methylacetamide is a useful research compound. Its molecular formula is C15H16F3N3O2S and its molecular weight is 359.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Research on related compounds highlights their significance in the synthesis of novel chemical entities with potential biological activities. For instance, compounds with imidazolyl and benzimidazole moieties have been synthesized and characterized, showing promising antibacterial activities (Gullapelli, Thupurani, & Brahmeshwari, 2014). Similarly, the synthesis of N-[N-[[[(5-methyl-4-imidazolyl)methyl]thio]acetyl]-L-methionyl]histamine demonstrated the challenges and solutions in forming amide bonds with unmasked imidazole ring systems, providing a method applicable to the synthesis of related compounds (Modder et al., 2010).

Chemical Synthesis and Modification Techniques

Studies have also focused on the synthesis and modification of imidazole-containing compounds, exploring their chemical properties and potential applications. For example, the cascade reactions of thioureido-acetamides have been investigated for their ability to produce various heterocycles, demonstrating the versatility of imidazole derivatives in chemical synthesis (Schmeyers & Kaupp, 2002).

Potential Therapeutic Applications

The structural features of compounds containing imidazole and related heterocyclic moieties suggest potential therapeutic applications. Research on benzimidazole derivatives, for instance, has shown anti-inflammatory activity, indicating the possible utility of similar compounds in developing new therapeutic agents (Bhor & Sable, 2022).